Cas no 1315378-26-7 (3-(2,5-Dichlorophenyl)prop-2-en-1-ol)

3-(2,5-Dichlorophenyl)prop-2-en-1-ol structure
1315378-26-7 structure
Product Name:3-(2,5-Dichlorophenyl)prop-2-en-1-ol
CAS No:1315378-26-7
MF:C9H8Cl2O
MW:203.065220832825
CID:5780901
PubChem ID:22064799
Update Time:2024-03-01

3-(2,5-Dichlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1315378-26-7
    • SCHEMBL5833631
    • EN300-1968805
    • 3-(2,5-dichlorophenyl)prop-2-en-1-ol
    • AKOS005265398
    • 3-(2,5-Dichloro-phenyl)-prop-2-en-1-ol
    • 2-Propen-1-ol, 3-(2,5-dichlorophenyl)-
    • 3-(2,5-Dichlorophenyl)prop-2-en-1-ol
    • Inchi: 1S/C9H8Cl2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-4,6,12H,5H2/b2-1+
    • InChI Key: OABZZIINRREVHB-OWOJBTEDSA-N
    • SMILES: ClC1C=CC(=CC=1/C=C/CO)Cl

Computed Properties

  • Exact Mass: 201.9952203g/mol
  • Monoisotopic Mass: 201.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.337±0.06 g/cm3(Predicted)
  • Boiling Point: 337.6±37.0 °C(Predicted)
  • pka: 14.37±0.10(Predicted)

3-(2,5-Dichlorophenyl)prop-2-en-1-ol Pricemore >>

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